90-72-2

2,4,6-Tris(dimethylaminomethyl)phenol

In Stock

• CAS RN:
• 90-72-2

• Formula:
• C15H27N3O

• InChI:
• InChI=1S/C15H27N3O/c1-16(2)9-12-7-13(10-17(3)4)15(19)14(8-12)11-18(5)6/h7-8,19H,9-11H2,1-6H3

• InChIKey:
• AHDSRXYHVZECER-UHFFFAOYSA-N

• 2,4,6-tridimethylaminomethyl phenol appears as an amber to red-brown liquid with an amine odor. Less dense than water. Vapors heavier than air. Corrosive to the eyes, skin, mouth, stomach and throat. Vapors may irritate the eyes and corrode the upper respiratory tract.

3-(4-Fluorophenoxy)propene

In Stock

• CAS RN:
• 13990-72-2

• Formula:
• C9H9FO

• InChI:
• InChI=1S/C9H9FO/c1-2-7-11-9-5-3-8(10)4-6-9/h2-6H,1,7H2

• InChIKey:
• ZBUDNSQUWYPTSR-UHFFFAOYSA-N

• 3-(4-Fluorophenoxy)propene is a useful research compound. Its molecular formula is C9H9FO and its molecular weight is 152.168. The purity is usually 95%.

Aluminum behenate

• CAS RN:
• 18990-72-2

• Formula:
• C66H129AlO6

• InChI:
• InChI=1S/3C22H44O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h3*2-21H2,1H3,(H,23,24);/q;;;+3/p-3

• InChIKey:
• BBMXVTPBLPQMAE-UHFFFAOYSA-K

• Aluminum behenate is a useful research compound. Its molecular formula is C66H129AlO6 and its molecular weight is 1045.7 g/mol. The purity is usually 95%.

2',4'-Dimethyl-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-72-2

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-4-6-16(12-13)8-10-18(19)17-9-7-14(2)11-15(17)3/h4-7,9,11-12H,8,10H2,1-3H3

• InChIKey:
• ILTKHBKLOSAREG-UHFFFAOYSA-N

• 2',4'-Dimethyl-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

(5-Carbonochloridoyl-2-methylpyrazol-3-yl) benzoate

• CAS RN:
• 131190-72-2

• Formula:
• C12H9ClN2O3

• InChI:
• InChI=1S/C12H9ClN2O3/c1-15-10(7-9(14-15)11(13)16)18-12(17)8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• DPAKELNFRDWZRR-UHFFFAOYSA-N

• (5-Carbonochloridoyl-2-methylpyrazol-3-yl) benzoate, also known as (5-Carbonochloridoyl-2-methylpyrazol-3-yl) benzoate, is a useful research compound. Its molecular formula is C12H9ClN2O3 and its molecular weight is 264.665. The purity is usually 95%.

5-Trifluoromethylthio-1H-benzotriazole

In Stock

• CAS RN:
• 157590-72-2

• Formula:
• C7H4F3N3S

• InChI:
• InChI=1S/C7H4F3N3S/c8-7(9,10)14-4-1-2-5-6(3-4)12-13-11-5/h1-3H,(H,11,12,13)

• InChIKey:
• YPXGKVNMPAVDPZ-UHFFFAOYSA-N

• 5-Trifluoromethylthio-1H-benzotriazole is a useful research compound. Its molecular formula is C7H4F3N3S and its molecular weight is 219.19 g/mol. The purity is usually 95%.

Methyl 3-(2-chloro-5-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate

In Stock

• CAS RN:
• 330190-72-2

• Formula:
• C13H11ClN2O5S

• InChI:
• InChI=1S/C13H11ClN2O5S/c1-21-13(18)11-10(4-5-22-11)15-12(17)8-6-7(16(19)20)2-3-9(8)14/h2-3,6H,4-5H2,1H3,(H,15,17)

• InChIKey:
• KLDYSWUSKSTUDB-UHFFFAOYSA-N

• Methyl 3-(2-chloro-5-nitrobenzamido)-4,5-dihydrothiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H11ClN2O5S and its molecular weight is 342.75. The purity is usually 95%.

3-(4-chlorophenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

In Stock

• CAS RN:
• 872590-72-2

• Formula:
• C22H20ClN7O2

• InChI:
• InChI=1S/C22H20ClN7O2/c23-16-6-8-18(9-7-16)30-21-20(25-26-30)22(32)29(15-24-21)14-19(31)28-12-10-27(11-13-28)17-4-2-1-3-5-17/h1-9,15H,10-14H2

• InChIKey:
• QHHWXBGDHMQEAV-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C22H20ClN7O2 and its molecular weight is 449.9. The purity is usually 95%.

4-(4-bromo-2-fluorobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-72-2

• Formula:
• C22H18BrFN2O3S

• InChI:
• InChI=1S/C22H18BrFN2O3S/c1-14-6-5-7-15(2)21(14)26-22(27)25(13-16-10-11-17(23)12-18(16)24)19-8-3-4-9-20(19)30(26,28)29/h3-12H,13H2,1-2H3

• InChIKey:
• MZUHNEINJIJTCQ-UHFFFAOYSA-N

• 4-(4-bromo-2-fluorobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18BrFN2O3S and its molecular weight is 489.36. The purity is usually 95%.

1-[2,5-Dimethyl-1-(4-methylphenyl)-3-pyrrolyl]-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)ethanone

Usually In Stock

• CAS RN:
• 306290-72-2

• Formula:
• C21H20N4OS

• InChI:
• InChI=1S/C21H20N4OS/c1-14-7-9-17(10-8-14)25-15(2)12-18(16(25)3)19(26)13-27-21-23-22-20-6-4-5-11-24(20)21/h4-12H,13H2,1-3H3

• InChIKey:
• BDIBVTWWRGIXQA-UHFFFAOYSA-N

• 1-[2,5-dimethyl-1-(4-methylphenyl)-3-pyrrolyl]-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)ethanone is a member of pyrroles.

(3-phenyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl)-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone

• CAS RN:
• 1268990-72-2

• Formula:
• C21H18N6O

• InChI:
• InChI=1S/C21H18N6O/c28-21(16-9-5-4-8-15(16)20-22-13-23-26-20)27-11-10-18-17(12-27)19(25-24-18)14-6-2-1-3-7-14/h1-9,13H,10-12H2,(H,24,25)(H,22,23,26)

• InChIKey:
• PVMIWYURXNBVBS-UHFFFAOYSA-N

• (3-phenyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl)-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone is a useful research compound. Its molecular formula is C21H18N6O and its molecular weight is 370.4. The purity is usually 95%.

3-(4-Fluorophenyl)-5-(((6-(4-fluorophenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1111290-72-2

• Formula:
• C19H12F2N4OS

• InChI:
• InChI=1S/C19H12F2N4OS/c20-14-5-1-12(2-6-14)16-9-10-18(24-23-16)27-11-17-22-19(25-26-17)13-3-7-15(21)8-4-13/h1-10H,11H2

• InChIKey:
• RNQFSBVUUGPKMC-UHFFFAOYSA-N

• 3-(4-Fluorophenyl)-5-(((6-(4-fluorophenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C19H12F2N4OS and its molecular weight is 382.39. The purity is usually 95%.

(E)-3-(2-benzylidenehydrazinyl)quinoxalin-2(1H)-one

In Stock

• CAS RN:
• 1263190-72-2

• Formula:
• C15H12N4O

• InChI:
• InChI=1S/C15H12N4O/c20-15-14(17-12-8-4-5-9-13(12)18-15)19-16-10-11-6-2-1-3-7-11/h1-10H,(H,17,19)(H,18,20)/b16-10+

• InChIKey:
• BJJPBBSWHJSMDG-MHWRWJLKSA-N

• (E)-3-(2-benzylidenehydrazinyl)quinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C15H12N4O and its molecular weight is 264.288. The purity is usually 95%.

N2-[2-(Trifluoromethyl)phenyl]pyrimidine-2,5-diamine

In Stock

• CAS RN:
• 1307190-72-2

• Formula:
• C11H9F3N4

• InChI:
• InChI=1S/C11H9F3N4/c12-11(13,14)8-3-1-2-4-9(8)18-10-16-5-7(15)6-17-10/h1-6H,15H2,(H,16,17,18)

• InChIKey:
• WMONYJWTGPZHSV-UHFFFAOYSA-N

• N2-[2-(Trifluoromethyl)phenyl]pyrimidine-2,5-diamine is a useful research compound. Its molecular formula is C11H9F3N4 and its molecular weight is 254.216. The purity is usually 95%.

2-(1-Methylcyclopropyl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 1454690-72-2

• Formula:
• C6H14ClN

• InChI:
• InChI=1S/C6H13N.ClH/c1-6(2-3-6)4-5-7;/h2-5,7H2,1H3;1H

• InChIKey:
• NZLJFGILKQSOHR-UHFFFAOYSA-N

• 2-(1-Methylcyclopropyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H14ClN and its molecular weight is 135.63 g/mol. The purity is usually 95%.

2-(carbamoylamino)-2-deoxy-D-galactopyranose

In Stock

• CAS RN:
• 1190690-72-2

• Formula:
• C7H14N2O6

• InChI:
• InChI=1S/C7H14N2O6/c8-7(14)9-3-5(12)4(11)2(1-10)15-6(3)13/h2-6,10-13H,1H2,(H3,8,9,14)/t2-,3-,4+,5-,6?/m1/s1

• InChIKey:
• DCWKHUVWCUFCFS-GASJEMHNSA-N

• 2-(carbamoylamino)-2-deoxy-D-galactopyranose is a useful research compound. Its molecular formula is C7H14N2O6 and its molecular weight is 222.197. The purity is usually 95%.

10-Bromopropyl-2-cyano Phenothiazine

In Stock

• CAS RN:
• 1797890-72-2

• Formula:
• C16H13BrN2S

• InChI:
• InChI=1S/C16H13BrN2S/c17-8-3-9-19-13-4-1-2-5-15(13)20-16-7-6-12(11-18)10-14(16)19/h1-2,4-7,10H,3,8-9H2

• InChIKey:
• FRLGMOZNMBUEHX-UHFFFAOYSA-N

• 10-Bromopropyl-2-cyano Phenothiazine, also known as 10-Bromopropyl-2-cyano Phenothiazine, is a useful research compound. Its molecular formula is C16H13BrN2S and its molecular weight is 345.258. The purity is usually 95%.